Cas no 2229371-40-6 (4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol)

• Product Name: 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol
• CAS No: 2229371-40-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6335772
• PubChem ID: 165977332
• Update Time: 2025-05-26

4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol
• 4-[2-(pyrrolidin-1-yl)pyridin-3-yl]butan-2-ol
• 2229371-40-6
• EN300-1732756

• Inchi： 1S/C13H20N2O/c1-11(16)6-7-12-5-4-8-14-13(12)15-9-2-3-10-15/h4-5,8,11,16H,2-3,6-7,9-10H2,1H3
• InChI Key： HPXYKZTVXJVCAB-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.4Ų

Additional information on 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-ol

4-(2-(Pyrrolidin-1-yl)pyridin-3-yl)butan-2-ol: A Comprehensive Overview

4-(2-(Pyrrolidin-1-yl)pyridin-3-yl)butan-2-ol, also known by its CAS number 2229371-40-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a pyrrolidine ring, a pyridine moiety, and a butanol group, creating a structure with potential applications in drug development and material science. Recent studies have highlighted its unique properties, making it a subject of extensive research.

The structure of 4-(2-(Pyrrolidin-1-yl)pyridin-3-yl)butan-2-ol is characterized by the presence of a pyrrolidine ring fused to a pyridine ring, which introduces both aromaticity and nitrogen-containing functionalities. The butanol group attached to the pyridine ring adds hydroxyl functionality, enhancing the compound's solubility and reactivity. This combination of structural features makes it an attractive candidate for exploring various chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-(Pyrrolidin-1-yl)pyridin-3-yl)butan-2-ol. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and organocatalytic processes to construct this molecule. These methods not only improve yield but also enhance the sustainability of the synthesis process, aligning with current trends in green chemistry.

The pharmacological properties of 4-(2-(Pyrrolidin-1-y)l)pyridin-3-y)butan-2-ol have been explored in several studies. Preclinical data suggest that this compound exhibits promising activity in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). Its ability to interact with these receptors makes it a potential lead compound for treating conditions such as inflammatory diseases and neurological disorders.

In addition to its pharmacological applications, CAS 2229371406 has shown potential in material science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are valuable in nanotechnology and surface engineering. Researchers have demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for applications in biosensors and drug delivery systems.

The environmental impact of 4-(2-(Pyrrolidin-1-yli))pyridin)_{-3-yli)butan-2-yli)}

In conclusion, CAS 2229371406, or 4-(2-(Pyrrolidin-1-)^yli)) has emerged as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.